Cas no 32909-49-2 (L-Proline, 1-(2,2-dimethyl-1-oxopropyl)-)

• Product Name: L-Proline, 1-(2,2-dimethyl-1-oxopropyl)-
• CAS No: 32909-49-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 1453957
• PubChem ID: 760054
• Update Time: 2025-04-20

L-Proline, 1-(2,2-dimethyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-(2,2-dimethyl-1-oxopropyl)-
• (2S)-1-(2,2-dimethylpropanoyl)pyrrolidine-2-carboxylic acid
• N-pivaloyl-l-proline
• Pivaloyl-L-proline
• DTXSID30353975
• AKOS010372121
• 32909-49-2
• SCHEMBL3189885

• Inchi： 1S/C10H17NO3/c1-10(2,3)9(14)11-6-4-5-7(11)8(12)13/h7H,4-6H2,1-3H3,(H,12,13)/t7-/m0/s1
• InChI Key： PKLZSYAHHJSOFE-ZETCQYMHSA-N
• SMILES： O=C(C(C)(C)C)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų